Cas no 1803641-84-0 (2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide)

• Product Name: 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide
• CAS No: 1803641-84-0
• MF: C₈H₅F₃N₄O₂
• MW: 246.146111249924
• CID: 4910474
• Update Time: 2025-05-19

2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide

• Inchi： 1S/C8H5F3N4O2/c9-8(10,11)17-5-3(1-12)2-15-6(13)4(5)7(14)16/h2H,(H2,13,15)(H2,14,16)
• InChI Key： LGCUUINPAGYCEK-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C=1C(N)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 0.8
• Topological Polar Surface Area: 115

Additional information on 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide

Introduction to 2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide (CAS No. 1803641-84-0)

2-Amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1803641-84-0, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, makes this compound a versatile scaffold for the development of novel bioactive molecules.

The 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide structure exhibits a high degree of chemical complexity, which contributes to its potential as a pharmacophore in drug discovery. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of small-molecule drugs. This feature has been leveraged in recent research to develop compounds with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in the synthesis and characterization of pyridine derivatives due to their broad spectrum of biological activities. The 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide molecule has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Its unique structural features allow it to interact with biological targets in multiple ways, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide as a building block to create novel analogs with enhanced biological activity. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in cancer progression. These findings highlight the importance of 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide as a key intermediate in the development of next-generation pharmaceuticals.

The trifluoromethoxy group in the 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide molecule plays a critical role in modulating its pharmacological properties. This group can influence both the electronic distribution and steric environment of the molecule, which are essential factors in determining its binding affinity to biological targets. Additionally, the cyano group contributes to the overall polarity of the compound, which can affect its solubility and bioavailability. These characteristics make 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide and target proteins. These studies have provided valuable insights into how this compound can be optimized for therapeutic applications. For example, computational studies have suggested that modifications to the amino and cyano groups can enhance binding affinity while maintaining metabolic stability.

The synthesis of 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that improve efficiency and reduce waste. These advancements not only make the production of this compound more sustainable but also open up new possibilities for its application in drug development. The ability to synthesize complex molecules like 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide with precision is crucial for advancing pharmaceutical research.

In conclusion, 2-amino-5-cyano-4-(trifluoromethoxy)pyridine-3-carboxamide (CAS No. 1803641-84-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive scaffold for drug discovery. Recent research has highlighted its role as a precursor in the synthesis of novel bioactive molecules and has provided valuable insights into its pharmacological properties. As computational chemistry and synthetic methodologies continue to evolve, further exploration of this compound is expected to yield innovative therapeutic agents.